Cas no 2227766-33-6 (rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate)

• Product Name: rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate
• CAS No: 2227766-33-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6304080
• PubChem ID: 165623230
• Update Time: 2025-05-22

rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate
• rac-tert-butyl N-{1-[(1R,2R)-2-(aminomethyl)cyclopropyl]cyclobutyl}carbamate
• 2227766-33-6
• EN300-1888786

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-13(5-4-6-13)10-7-9(10)8-14/h9-10H,4-8,14H2,1-3H3,(H,15,16)/t9-,10+/m0/s1
• InChI Key： VBJVZZKCFCDRGU-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)[C@@H]1C[C@H]1CN)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate

Rac-Tert-Butyl N-{1-(1R,2R)-2-(Aminomethyl)Cyclopropylcyclobutyl}Carbamate: A Comprehensive Overview

The compound rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate (CAS No: 2227766-33-6) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical development. This compound has garnered attention due to its unique structural features and potential biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Structural Insights and Synthesis

The molecular structure of rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate is characterized by a complex arrangement of rings and functional groups. The presence of a cyclopropane ring fused to a cyclobutane ring introduces significant strain, which can influence the compound's reactivity and stability. The tert-butyl group attached to the nitrogen atom serves as a protecting group, which is often utilized in peptide synthesis to prevent unwanted side reactions.

Recent studies have explored novel synthetic pathways for this compound, focusing on improving yield and reducing reaction times. One such approach involves the use of microwave-assisted synthesis, which has shown promise in accelerating the formation of strained ring systems like cyclopropane and cyclobutane moieties.

Biological Applications and Research Advances

The biological potential of rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate has been a focal point of recent research. Its unique structure suggests potential applications in drug design, particularly in the development of bioactive molecules with specific targeting capabilities. For instance, the compound's cyclopropane ring has been implicated in enhancing membrane permeability, a critical factor in drug delivery systems.

In a groundbreaking study published in 2023, researchers demonstrated that this compound exhibits selective inhibition against certain enzymes involved in neurodegenerative diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

Environmental Considerations and Safety Profile

As with any chemical entity, understanding the environmental impact and safety profile of rac-tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate is crucial for its responsible use. Recent eco-toxicological assessments have indicated that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to evaluate its long-term effects on ecosystems.

In terms of handling and storage, it is recommended to adhere to standard laboratory protocols for organic compounds. Proper ventilation and personal protective equipment are essential to ensure safe handling practices.

Conclusion

Rac-Tert-butyl N-{1-(1R,2R)-2-(aminomethyl)cyclopropylcyclobutyl}carbamate (CAS No: 2227766-33-6) stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and promising biological activities make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of strained ring systems and their applications in drug discovery.